Cas no 25279-15-6 (Dammaran-3-one,20,24-epoxy-12,25-dihydroxy-, (12b,24R)- (9CI))

• Product Name: Dammaran-3-one,20,24-epoxy-12,25-dihydroxy-, (12b,24R)- (9CI)
• CAS No: 25279-15-6
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 238981
• PubChem ID: 14038588
• Update Time: 2025-04-19

Dammaran-3-one,20,24-epoxy-12,25-dihydroxy-, (12b,24R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dammaran-3-one,20,24-epoxy-12,25-dihydroxy-, (12b,24R)- (9CI)
• 20S,24R-Epoxydammar-12,25-diol-3-one
• 20S,24R-EPOXYDAMMARA-12Β,25-DIOL-3-ONE
• 3-Dehydropyxinol
• Dammaran-3-one,20,24-epoxy-12b,25-dihydroxy-,(20S,24R)- (8CI)
• 12β-Hydroxyocotillone
• [ "12β-Hydroxyocotillone" ]
• (20S)-Protopanaxadiol metabolite M2-2
• (20S,24R)-12.BETA.,25-DIHYDROXY-20,24-EPOXYDAMMARAN-3-ONE
• (20S,24R)-12beta,25-Dihydroxy-20,24-epoxydammaran-3-one
• CHEMBL2426028
• 25279-15-6
• 20S,24R-Epoxydammara-12beta,25-diol-3-one
• AKOS027250676
• A,25-Dihydroxy-20,24-epoxydammarane-3-one
• FS-9658
• (20S,24R)-12
• (5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-17-[(2S,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• (12.BETA.,24R)-20,24-EPOXY-12,25-DIHYDROXYDAMMARAN-3-ONE
• Dammaran-3-one, 20,24-epoxy-12,25-dihydroxy-, (12beta,20S,24R)-
• (5R, 8R, 9R, 10R, 12R, 13R, 14R, 17S)-12-hydroxy-17-[(2S, 5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4, 4, 8, 10, 14-pentamethyl-1, 2, 5, 6, 7, 9, 11, 12, 13, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-3-one
• RCA3293YRJ
• DAMMARAN-3-ONE, 20,24-EPOXY-12,25-DIHYDROXY-, (12.BETA.,20S,24R)-
• (12beta,24R)-20,24-Epoxy-12,25-dihydroxydammaran-3-one
• UNII-RCA3293YRJ
• B0005-188436
• (20S,24R)-12beta,25-Dihydroxy-20,24-epoxydammarane-3-one

• MDL： MFCD20260352
• Inchi： 1S/C30H50O4/c1-25(2)20-10-15-28(6)21(27(20,5)13-11-22(25)32)17-19(31)24-18(9-14-29(24,28)7)30(8)16-12-23(34-30)26(3,4)33/h18-21,23-24,31,33H,9-17H2,1-8H3/t18-,19+,20-,21+,23+,24-,27-,28+,29+,30-/m0/s1
• InChI Key： MOCDJPYINJXPKU-BDSQRYQESA-N
• SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CCC(C(C)(C)[C@@H]3CC[C@@]2(C)[C@]2(C)CC[C@H]([C@]3(C)CC[C@H](C(C)(C)O)O3)[C@H]21)=O

Computed Properties

• Exact Mass: 474.37100
• Monoisotopic Mass: 474.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3
• Boiling Point: 561.9±45.0 °C at 760 mmHg
• Flash Point: 173.0±22.2 °C
• PSA: 66.76000
• LogP: 5.92000
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

Dammaran-3-one,20,24-epoxy-12,25-dihydroxy-, (12b,24R)- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides